MAPK/ERK Pathway
  • Zederone
    Zederone
    • Cat. No.:
    • B209137
    • CAS No.:
    • 7727-79-9
    • Molecular Formula:
    • C15H18O3
    • Molecular Weight:
    • 246.30 g/mol
    Description
    Oxireno(4,5)cyclodeca(1,2-b)furan-10(2H)-one, 1a,3,6,10a-tetrahydro-1a,5,9-trimethyl-, (1aR,4E,10aR)- has been reported in Curcuma zedoaria with data available.
    isolated from Curcuma genus;  structure in...
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  • BIX 02565
    BIX 02565
    • Cat. No.:
    • B606198
    • CAS No.:
    • Molecular Formula:
    • C26H30N6O2
    • Molecular Weight:
    • 458.6 g/mol
    Description
    The 90 kDa ribosomal S6 kinases (RSKs) are a group of serine/threonine kinases involved in diverse cellular processes, including growth, survival, and motility. Phosphorylation of the sodium-hydrogen exchanger (...
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  • KI-7
    KI-7
    • Cat. No.:
    • B608342
    • CAS No.:
    • Molecular Formula:
    • C23H18N2O2
    • Molecular Weight:
    • 354.4 g/mol
    Description
    KI-7 is an adenosine A2B receptor positive allosteric modulator.
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  • LJH685
    LJH685
    • Cat. No.:
    • B608602
    • CAS No.:
    • 1627710-50-2
    • Molecular Formula:
    • C22H21F2N3O
    • Molecular Weight:
    • 381.4 g/mol
    Description
    LJH685 is an inhibitor of p90 ribosomal S6 kinases (RSKs, also known as MAP kinase-activated protein kinases, or MAPKAPKs) that inhibits RSK1, 2, and 3 in vitro with IC50 values of 6, 5, and 4 nM, respectively. ...
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  • Lji308
    Lji308
    • Cat. No.:
    • B608603
    • CAS No.:
    • 1627709-94-7
    • Molecular Formula:
    • C21H18F2N2O2
    • Molecular Weight:
    • 368.3838
    Description
    LJI308 is a selective and potent inhibitor of the p90 ribosomal S6 kinase (RSK) family with IC50 values ranging from 4 to 13 nM for RSK isoforms 1-3.1,2 In a panel of 442 kinases, LJI308 is selective for RSK1, R...
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  • LY-2584702 hydrochloride
    LY-2584702 hydrochloride
    • Cat. No.:
    • B1139425
    • CAS No.:
    • Molecular Formula:
    • C21H20ClF4N7
    • Molecular Weight:
    • 481.9 g/mol
    Description
    LY-2584702 Hcl is an orally available inhibitor of p70S6K signaling;  inhibits p70S6K and prevents phosphorylation of the S6 subunit of ribosomes.IC50 value:Target: p70S6K inhibitorLY-2584702 is an orally a...
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  • Bisindolylmaleimide V
    Bisindolylmaleimide V
    • Cat. No.:
    • B1667442
    • CAS No.:
    • 113963-68-1
    • Molecular Formula:
    • C21H15N3O2
    • Molecular Weight:
    • 341.4 g/mol
    Description
    Ro 31-6045 is a member of indoles.
    used as a negative control compound for protein kinase C inhibition;  structure in first source; 
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  • SL 0101-1
    SL 0101-1
    • Cat. No.:
    • B7826142
    • CAS No.:
    • Molecular Formula:
    • C25H24O12
    • Molecular Weight:
    • 516.4 g/mol
    Description
    SL 0101-1 is a useful research compound. Its molecular formula is C25H24O12 and its molecular weight is 516.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SL 0101-1 suitable for many rese...
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  • Bix 02565
    Bix 02565
    • Cat. No.:
    • B15607905
    • CAS No.:
    • Molecular Formula:
    • C26H30N6O2
    • Molecular Weight:
    • 458.6 g/mol
    Description
    Bix 02565 is a useful research compound. Its molecular formula is C26H30N6O2 and its molecular weight is 458.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bix 02565 suitable for many res...
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  • TAS0612
    TAS0612
    • Cat. No.:
    • B15614960
    • CAS No.:
    • Molecular Formula:
    • C27H34F3N9O2
    • Molecular Weight:
    • 573.6 g/mol
    Description
    TAS0612 is a useful research compound. Its molecular formula is C27H34F3N9O2 and its molecular weight is 573.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TAS0612 suitable for many resea...
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